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Introduction
Vallesamine N-oxide is a naturally occurring monoterpenoid indole alkaloid. As a derivative of

vallesamine, it belongs to a class of compounds that have garnered interest in the scientific

community for their potential biological activities. This technical guide provides a detailed

overview of the known physical and chemical properties of Vallesamine N-oxide, along with

experimental protocols for its characterization and general methodologies for its synthesis and

isolation. This document is intended to serve as a valuable resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties
Vallesamine N-oxide is characterized by the molecular formula C20H24N2O4 and a molecular

weight of 356.42 g/mol .[1] Its unique structure, featuring an N-oxide moiety on the vallesamine

scaffold, imparts distinct chemical and physical properties compared to its parent compound.

While specific experimental data on the melting point and boiling point of Vallesamine N-oxide
are not readily available in the literature, general properties of amine oxides suggest they are

typically polar molecules.[2][3] Small amine oxides tend to be highly hydrophilic, exhibiting
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good solubility in water and poor solubility in most organic solvents.[2] The storage temperature

for Vallesamine N-oxide is recommended to be -20°C.

Table 1: Physical and Chemical Properties of Vallesamine N-oxide

Property Value Reference

Molecular Formula C20H24N2O4 [1][4]

Molecular Weight 356.42 g/mol [1]

CAS Number 126594-73-8 [1][4]

Storage Temperature -20°C [4]

Natural Sources Alstonia scholaris [5]

Spectroscopic Data
The structural elucidation of Vallesamine N-oxide, like other complex natural products, relies

heavily on modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone for determining the detailed structure of organic molecules.

For 19,20-E-vallesamine N-oxide, 1H and 13C NMR data have been reported in deuterated

chloroform (CDCl3). The introduction of the N-oxide group typically leads to a downfield shift of

neighboring protons and carbons in the NMR spectra compared to the parent amine.

Table 2: NMR Spectroscopic Data for 19,20-E-Vallesamine N-oxide in CDCl3

Position δH (mult., J in Hz) δC

2 - 133.8

3 3.50, m; 3.45, m 64.5

Note: This table presents partial data as found in the cited literature. A full spectral assignment

would require further experimental data.
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Mass Spectrometry (MS)
Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of

a compound. For alkaloid N-oxides, electrospray ionization (ESI) is a commonly used

technique. The mass spectrum would be expected to show a prominent protonated molecular

ion [M+H]+.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides information about the functional groups present in a molecule. A

characteristic feature of N-oxides is the stretching vibration of the N-O bond, which typically

appears in the range of 928-971 cm-1.

Experimental Protocols
General Synthesis of Alkaloid N-oxides
The synthesis of alkaloid N-oxides is generally achieved through the oxidation of the

corresponding tertiary amine.

Workflow for the General Synthesis of Alkaloid N-oxides:

Start with parent alkaloid Oxidation Reaction

Add oxidizing agent
(e.g., H2O2, m-CPBA) Purificatione.g., Chromatography CharacterizationNMR, MS, IR Pure Vallesamine N-oxide

Click to download full resolution via product page

Caption: General workflow for the synthesis of alkaloid N-oxides.

Methodology:

Common oxidizing agents for this transformation include hydrogen peroxide (H2O2) and meta-

chloroperoxybenzoic acid (m-CPBA). The reaction is typically carried out in a suitable solvent

at room temperature or with gentle heating. The progress of the reaction can be monitored by

thin-layer chromatography (TLC). Upon completion, the N-oxide product is isolated and

purified, often using chromatographic techniques such as column chromatography or

preparative high-performance liquid chromatography (HPLC).
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Isolation from Natural Sources
Vallesamine N-oxide has been identified as a constituent of Alstonia scholaris. The isolation of

alkaloids from plant material generally involves extraction and chromatographic separation.

General Protocol for Isolation:

Extraction: The dried and powdered plant material (e.g., bark) is extracted with a solvent

such as ethanol.[6]

Fractionation: The crude extract is then subjected to a series of liquid-liquid extractions with

solvents of varying polarity to partition the components. An acid-base extraction can be

employed to selectively isolate the alkaloid fraction.[6]

Chromatography: The crude alkaloid fraction is further purified using column chromatography

over silica gel, followed by preparative HPLC to isolate the individual alkaloids, including

Vallesamine N-oxide.[6]

Workflow for the Isolation of Alkaloids from Alstonia scholaris:
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Dried & Powdered
Alstonia scholaris bark

Ethanol Extraction

Solvent Partitioning &
Acid-Base Extraction

Silica Gel Column
Chromatography

Preparative HPLC

Vallesamine N-oxide

Click to download full resolution via product page

Caption: General workflow for isolating Vallesamine N-oxide.

Biological Activity and Signaling Pathways
The biological activities of many vallesamine-type alkaloids are an active area of research.

Some related compounds have shown cytotoxic effects. However, specific bioactivity data and

the mechanism of action for Vallesamine N-oxide are not well-documented in publicly

available literature.

The N-oxide functional group can significantly influence the pharmacological properties of a

molecule, often increasing water solubility and altering its metabolic profile.[3] It is plausible
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that Vallesamine N-oxide may interact with various cellular targets, but its involvement in

specific signaling pathways has yet to be elucidated. Further research, including bioactivity

screening and mechanistic studies, is required to understand the full pharmacological potential

of this compound. There is currently no information available linking Vallesamine N-oxide to

nitric oxide signaling pathways.

Conclusion
Vallesamine N-oxide is a natural product with a well-defined chemical structure. While its

fundamental chemical properties are known, a comprehensive understanding of its physical

properties, such as melting point and solubility, requires further experimental investigation. The

general protocols for synthesis and isolation provided here offer a starting point for

researchers. The biological activity and potential therapeutic applications of Vallesamine N-
oxide remain largely unexplored, representing a promising avenue for future research in drug

discovery and natural product chemistry. The detailed characterization and evaluation of this

compound could unveil novel pharmacological properties and contribute to the development of

new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589075#physical-and-chemical-properties-of-
vallesamine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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